Cas no 2850381-40-5 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride)
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride
- 2850381-40-5
- EN300-28243840
- Z5003088829
- AKOS040811547
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride
-
- MDL: MFCD34167801
- Inchi: 1S/C14H26BNO3.ClH/c1-12(2)13(3,4)19-15(18-12)11-9-16-10-14(11)5-7-17-8-6-14;/h11,16H,5-10H2,1-4H3;1H
- InChI Key: GKVNEIOPLLWHFX-UHFFFAOYSA-N
- SMILES: Cl.O1B(C2CNCC32CCOCC3)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 303.1772516g/mol
- Monoisotopic Mass: 303.1772516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 337
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.7Ų
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28243840-1g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95% | 1g |
$1229.0 | 2023-09-09 | |
| Enamine | EN300-28243840-5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95% | 5g |
$3562.0 | 2023-09-09 | |
| Enamine | EN300-28243840-10g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95% | 10g |
$5283.0 | 2023-09-09 | |
| Enamine | EN300-28243840-0.05g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 0.05g |
$285.0 | 2025-03-19 | |
| Enamine | EN300-28243840-0.1g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 0.1g |
$426.0 | 2025-03-19 | |
| Enamine | EN300-28243840-0.25g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 0.25g |
$607.0 | 2025-03-19 | |
| Enamine | EN300-28243840-0.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28243840-1.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-28243840-2.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-28243840-5.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride |
2850381-40-5 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride
Comprehensive Analysis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride (CAS No. 2850381-40-5)
The compound 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride (CAS No. 2850381-40-5) is a highly specialized boronic ester derivative with significant potential in pharmaceutical and materials science applications. Its unique spirocyclic structure, combined with the dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists. The presence of the 8-oxa-2-azaspiro[4.5]decane scaffold further enhances its utility in drug discovery, particularly for targeting central nervous system (CNS) disorders, a hot topic in current biomedical research.
Recent trends in organic chemistry highlight the growing demand for boron-containing compounds due to their versatility in catalysis and medicinal chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound is particularly noteworthy, as it improves stability and reactivity, addressing common challenges in handling boronic acids. This aligns with frequent search queries like "boronic ester stability" and "Suzuki coupling reagents." Researchers are also exploring its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge field in drug development.
From a structural perspective, the spiro[4.5]decane core contributes to conformational rigidity, a feature often sought after in the design of bioactive molecules. This rigidity can enhance binding affinity and selectivity, making the compound a candidate for GPCR-targeted therapies, another trending topic in pharmacology. The hydrochloride salt form improves solubility, a critical factor in bioavailability—a frequent concern in drug formulation discussions.
In materials science, the compound's boronate ester functionality has sparked interest for applications in covalent organic frameworks (COFs) and self-healing polymers. These areas are gaining traction due to their relevance in sustainable technology, a subject heavily searched in academic and industrial circles. The compound's stability under physiological conditions also makes it a candidate for bioconjugation strategies, a technique widely used in diagnostics and therapeutics.
Safety and handling of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro[4.5]decane hydrochloride follow standard laboratory protocols for boron-containing compounds. While not classified as hazardous, proper storage in anhydrous conditions is recommended to preserve its reactivity. This addresses common queries like "boronic ester storage conditions" and "handling air-sensitive reagents."
In summary, this compound bridges multiple disciplines, from medicinal chemistry to advanced materials, reflecting the interdisciplinary nature of modern research. Its relevance to trending topics like targeted protein degradation and green chemistry ensures its continued importance in scientific exploration.
2850381-40-5 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-oxa-2-azaspiro4.5decane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)